Cas no 2613383-56-3 (benzyl2-(2,5-dichlorothiophen-3-yl)ethylamine)

• Product Name: benzyl2-(2,5-dichlorothiophen-3-yl)ethylamine
• CAS No: 2613383-56-3
• MF: C₁₃H₁₃Cl₂NS
• MW: 286.220020055771
• MDL: MFCD33031723
• CID: 5662092
• PubChem ID: 155943409
• Update Time: 2025-10-31

benzyl2-(2,5-dichlorothiophen-3-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• 2613383-56-3
• EN300-27722341
• benzyl[2-(2,5-dichlorothiophen-3-yl)ethyl]amine
• 2,5-Dichloro-N-(phenylmethyl)-3-thiopheneethanamine
• benzyl2-(2,5-dichlorothiophen-3-yl)ethylamine

• MDL： MFCD33031723
• Inchi： 1S/C13H13Cl2NS/c14-12-8-11(13(15)17-12)6-7-16-9-10-4-2-1-3-5-10/h1-5,8,16H,6-7,9H2
• InChI Key： MAAJDVFFKLJTJM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(S1)Cl)CCNCC1C=CC=CC=1

Computed Properties

• Exact Mass: 285.0145760g/mol
• Monoisotopic Mass: 285.0145760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 40.3Ų

Experimental Properties

• Density: 1.291±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 375.0±37.0 °C(Predicted)
• pka: 8.70±0.19(Predicted)

Additional information on benzyl2-(2,5-dichlorothiophen-3-yl)ethylamine

Comprehensive Overview of Benzyl2-(2,5-Dichlorothiophen-3-yl)ethylamine (CAS No. 2613383-56-3): Properties, Applications, and Research Insights

Benzyl2-(2,5-dichlorothiophen-3-yl)ethylamine (CAS No. 2613383-56-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the class of thiophene derivatives, which are widely recognized for their versatility in drug discovery and material science. Its molecular structure combines a dichlorothiophene core with an ethylamine side chain, offering distinct electronic and steric properties that make it valuable for targeted applications.

Recent trends in scientific literature highlight a growing interest in heterocyclic compounds like benzyl2-(2,5-dichlorothiophen-3-yl)ethylamine, particularly for their potential in modulating biological pathways. Researchers are exploring its role as a building block for novel small-molecule inhibitors, given its ability to interact with specific enzyme active sites. This aligns with the broader industry focus on precision medicine and structure-activity relationship (SAR) studies, where subtle modifications to such scaffolds can yield compounds with enhanced selectivity and efficacy.

From a synthetic chemistry perspective, the 2,5-dichlorothiophene moiety in CAS 2613383-56-3 offers remarkable stability under various reaction conditions, making it suitable for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig animations. These transformations are frequently searched by chemists in platforms like Reaxys or SciFinder, reflecting the demand for robust methodologies to functionalize similar frameworks. Additionally, the benzyl-protected amine group provides a handle for further derivatization, a feature often leveraged in combinatorial chemistry workflows.

Environmental and regulatory considerations are also shaping the discourse around compounds like benzyl2-(2,5-dichlorothiophen-3-yl)ethylamine. With increasing emphasis on green chemistry, researchers are investigating solvent-free or catalytic approaches to synthesize such molecules while minimizing waste. This resonates with frequent queries in academic forums about atom economy and sustainable synthesis of halogenated intermediates.

In material science applications, the thiophene-based structure of CAS 2613383-56-3 exhibits interesting optoelectronic properties. Its potential use in organic semiconductors or conductive polymers is an active area of investigation, coinciding with the surge in searches for π-conjugated systems for flexible electronics. The compound’s chlorine substituents may further tune its bandgap, a topic frequently discussed in computational chemistry circles.

Analytical characterization of benzyl2-(2,5-dichlorothiophen-3-yl)ethylamine typically involves advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, which are among the top-searched analytical methods for similar compounds. The distinct 1H-NMR splitting patterns arising from its ethylamine sidechain and aromatic protons serve as diagnostic markers for purity assessment—a critical parameter for end-users in fine chemical industries.

Looking ahead, the compound’s relevance is expected to grow in parallel with advancements in high-throughput screening technologies. Its structural motifs align well with current fragment-based drug design strategies, addressing common search queries about privileged scaffolds in medicinal chemistry. Furthermore, the integration of machine learning tools for predicting the physicochemical properties of such derivatives is opening new avenues for its application in de novo molecular design.

For procurement specialists and researchers sourcing CAS 2613383-56-3, understanding its stability profiles under different storage conditions (e.g., temperature sensitivity of the benzyl group) remains a practical concern frequently addressed in technical datasheets. This underscores the importance of collaborative efforts between synthetic chemists and supply chain experts to ensure optimal handling of this specialty chemical.